N-Trifluoroacetodesmethylcitalopram
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Trifluoroacetodesmethylcitalopram is a chemical compound with the molecular formula C21H18F4N2O2 and a molecular weight of 406.37 . It is also known as N-[3-[5-Cyano-1-(4-fluorophenyl)-1,3-dihydro-1-isobenzofuranyl]propyl]-2,2,2-trifluoro-N-methylacetamide .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various cheminformatic tools . These tools can provide insights into the size, polarity, and three-dimensional structure of the molecule.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight and formula . Other properties such as density, total porosity, air space, water retention, pH, electrical conductivity, and available nutrient content can be determined using various analytical methods .Scientific Research Applications
Pharmacological Mechanism and Efficacy
Citalopram and its derivatives, including escitalopram, exhibit their antidepressant effects primarily through the potent and selective inhibition of the serotonin transporter (SERT), leading to increased serotonergic activity in the central nervous system (CNS). This mechanism underlies their therapeutic efficacy in treating major depressive disorder (MDD) and anxiety disorders. For instance, escitalopram has demonstrated significant effectiveness in adult patients with MDD, showing a rapid onset of antidepressant action and a cost-effective profile in several studies (Garnock-Jones & McCormack, 2010). Its pharmacological profile is marked by a predictable tolerability with generally mild to moderate and transient adverse events.
Clinical Applications Beyond Depression
Beyond their primary use in treating depression, SSRIs, by extension potentially including compounds like N-Trifluoroacetodesmethylcitalopram, are explored for various other clinical applications. For example, escitalopram has been discussed in the context of anorexia nervosa (AN) due to its serotonergic mechanism, which may address the altered neurotransmission observed in AN (Strumila et al., 2022). This highlights a potential area for further investigation into the therapeutic applications of related compounds, including this compound.
Future Directions
The future directions for research on N-Trifluoroacetodesmethylcitalopram could involve further exploration of its physicochemical properties, synthesis methods, and potential applications. Advances in controlled drug delivery systems, nano-drug delivery, and smart drug delivery using stimuli-responsive and intelligent biomaterials could also provide new avenues for research .
Mechanism of Action
Mode of Action
It is presumed to be related to the potentiation of serotonergic activity in the central nervous system (CNS) resulting from its inhibition of CNS neuronal reuptake of serotonin (5-HT), potentially through the inhibition of the serotonin transporter (solute carrier family 6 member 4, SLC6A4) .
Properties
IUPAC Name |
N-[3-[5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]propyl]-2,2,2-trifluoro-N-methylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F4N2O2/c1-27(19(28)21(23,24)25)10-2-9-20(16-4-6-17(22)7-5-16)18-8-3-14(12-26)11-15(18)13-29-20/h3-8,11H,2,9-10,13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIVUSJIHPDCSPS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F)C(=O)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F4N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90662217 |
Source
|
Record name | N-{3-[5-Cyano-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-1-yl]propyl}-2,2,2-trifluoro-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90662217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
406.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1076199-46-6 |
Source
|
Record name | N-{3-[5-Cyano-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-1-yl]propyl}-2,2,2-trifluoro-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90662217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.